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Compound of Interest

Compound Name: Basic Green 5

CAS No.: 224967-52-6

Cat. No.: B2846388

Get Quote

An In-Depth Technical Guide to Basic Green 5 (C.I. 52020) for Research Applications

Introduction
Basic Green 5, more commonly known in scientific circles as Methylene Green, is a cationic

thiazine dye belonging to the same family as the ubiquitous Methylene Blue. It is distinguished

by the presence of a nitro group on the phenothiazine core structure, which modifies its

spectral properties and imparts a distinct green hue. Its primary application in research and

clinical laboratories is as a biological stain, where its strong affinity for nuclear material makes it

an excellent counterstain in histology and cytology.[1]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals. It moves beyond a simple cataloging of facts to explain the

causality behind its applications and provides validated protocols for its use and quality control.

As a senior application scientist, the goal is to equip the user with both the foundational

knowledge and the practical insights necessary to employ Basic Green 5 effectively and

reliably in an experimental setting.
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Section 1: Chemical Identity and Core
Specifications
Accurate identification and adherence to quality specifications are paramount for reproducible

experimental outcomes. Basic Green 5 is often supplied as a zinc chloride double salt to

improve stability.[2][3] It is critical to distinguish Basic Green 5 (C.I. 52020) from other dyes like

D&C Green 5 (Acid Green 25, C.I. 61570), which has a different chemical structure and

applications.[4][5]

Table 1: Core Chemical Identifiers for Basic Green 5

Identifier Value Source(s)

IUPAC Name

7-(dimethylamino)-N,N-

dimethyl-4-nitro-3H-

phenothiazin-3-iminium

chloride

Common Synonyms
Methylene Green, C.I. Basic

Green 5, C.I. 52020
[1][4]

CAS Number
224967-52-6 (for the zinc

chloride double salt)
[2][3]

2679-01-8 (for the base dye) [4]

Molecular Formula
(C₁₆H₁₇ClN₄O₂S)₂·ZnCl₂·2Cl

(as zinc chloride double salt)
[2]

Molecular Weight
866.00 g/mol (as zinc chloride

double salt)
[2]

Appearance Dark green crystalline powder [1][6]

Reagent Grade Specifications
For research applications, using a well-characterized reagent is non-negotiable. The

specifications below are typical for a high-purity, reagent-grade lot of Basic Green 5.
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Table 2: Typical Reagent Grade Specifications

Parameter Specification Rationale and Importance

Dye Content ≥ 80%

Ensures high staining potency

and reduces background noise

from inert material.

Solubility (in H₂O) Soluble
Essential for the preparation of

aqueous staining solutions.[4]

Identity (UV-Vis λmax) 630-635 nm (in water)

Confirms the chemical identity

of the dye. The absorption

maximum is a key

characteristic.

Purity (by TLC)
No visible spot of Methylene

Blue

Methylene Blue is the most

common impurity from

synthesis and can cause

inconsistent, blue-shifted

staining results.

Loss on Drying ≤ 10%

High moisture content can

affect the true concentration of

the dye in prepared solutions.

Section 2: Physicochemical Properties and
Rationale for Application
Understanding the chemical behavior of Basic Green 5 is key to troubleshooting and

optimizing its use.

Mechanism of Action as a Nuclear Stain
The functionality of Basic Green 5 as a stain is rooted in fundamental electrochemistry. As a

cationic (positively charged) dye, it exhibits a strong electrostatic attraction to anionic

(negatively charged) components within the cell. The primary targets are the phosphate groups

of nucleic acids (DNA and RNA), which are densely packed within the cell nucleus and
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ribosomes. This strong binding interaction concentrates the green chromophore in the nucleus,

allowing it to serve as a highly effective nuclear stain.

Spectroscopic Properties and pH Sensitivity
The dye's color is a result of its extensive conjugated π-electron system. The nitro group (—

NO₂) acts as a strong electron-withdrawing group, shifting the absorption maximum compared

to Methylene Blue and producing the characteristic green color. The dye is sensitive to pH; in

acidic environments, protonation can disrupt the chromophore's conjugation, causing it to lose

its color.[1] This is an important consideration when formulating staining solutions or using it in

acidic fixatives.

Section 3: Key Applications in Research
While primarily a histochemical tool, the properties of Basic Green 5 lend it to other advanced

applications.

Histology and Cytology: The Counterstain of Choice
In complex staining protocols like the Methyl Green-Pyronin stain, Basic Green 5 (as Methyl

Green) is used to differentially stain DNA (green/blue-green) while Pyronin Y stains RNA

(red/pink). This allows for the visualization of the nucleus versus the cytoplasm and nucleolus,

which are rich in ribosomes (RNA). It is also frequently used as a simple nuclear counterstain in

immunohistochemistry (IHC) to provide morphological context to the specific protein signals

being investigated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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